1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-2-(3,4-dimethoxyphenyl)benzimidazole
• InChI: InChI=1S/C22H19ClN2O2/c1-26-20-12-11-15(13-21(20)27-2)22-24-18-9-5-6-10-19(18)25(22)14-16-7-3-4-8-17(16)23/h3-13H,14H2,1-2H3
• InChI Key: HYHGXWHOHNNBNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl)OC
• Molecular Formula: C22H19ClN2O2
• Molecular Weight: 378.8 g/mol

Description

1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole is a chemical compound that has gained significant attention among researchers due to its potential applications in various fields. This compound is also known as CBDMB and is a benzimidazole derivative. It has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole is not fully understood. However, it is believed to act by inhibiting specific enzymes and proteins involved in various cellular processes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of specific enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been shown to inhibit the expression of specific proteins such as vascular endothelial growth factor (VEGF) and matrix metalloproteinases (MMPs). These effects have been linked to the potential therapeutic applications of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole in lab experiments include its potential therapeutic applications and its ability to act as a fluorescent probe. However, the limitations of using this compound include its relatively low solubility in water and some organic solvents, which may affect its bioavailability and efficacy.

Future Directions

1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole has shown promising results in scientific research, and there are several future directions that can be explored. These include the development of more efficient synthesis methods, the investigation of its potential applications in other diseases, and the exploration of its mechanism of action. Further research is also needed to optimize its bioavailability and efficacy for potential clinical applications.
In conclusion, 1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole is a chemical compound that has shown promising results in scientific research. It has potential applications in the treatment of various diseases and can act as a fluorescent probe. Further research is needed to fully understand its mechanism of action and optimize its bioavailability and efficacy for potential clinical applications.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole has been reported in the literature using various methods. One of the most commonly used methods involves the reaction of 2-(3,4-dimethoxyphenyl) benzimidazole with 2-chlorobenzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) at elevated temperatures. Other methods involve the use of different reagents and solvents.

Scientific Research Applications

1-(2-chlorobenzyl)-2-(3,4-dimethoxyphenyl)-1H-benzimidazole has been extensively studied for its potential applications in scientific research. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and bacterial infections. This compound has also been used as a fluorescent probe for the detection of metal ions.